Cas no 55320-04-2 (9,12-Octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester)

• Product name: 9,12-Octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester
• CAS No: 55320-04-2
• MF: C₂₅H₄₂O₆
• MW: 438.597388744354
• CID: 943729
• PubChem ID: 71587180

9,12-Octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester
• 2,3-diacetyloxypropyl (9Z,12Z)-octadeca-9,12-dienoate
• octadecedienoyl-diacetyl-glycerol
• BVIPVQLDRBBSFA-MVKOLZDDSA-N
• 55320-04-2
• Glyceryl diacetate 1-linoleate
• HXH5711XDJ
• UNII-HXH5711XDJ
• Q27280146
• 9,12-Octadecadienoic acid (9z,12Z)-, 2,3-bis(acetyloxy)propyl ester

• Inchi： 1S/C25H42O6/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(28)30-21-24(31-23(3)27)20-29-22(2)26/h8-9,11-12,24H,4-7,10,13-21H2,1-3H3/b9-8+,12-11+
• InChI Key： BVIPVQLDRBBSFA-MVKOLZDDSA-N
• SMILES： O(CC(COC(C)=O)OC(C)=O)C(CCCCCCC/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 438.29813906g/mol
• Monoisotopic Mass: 438.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 6.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 9,12-Octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester

9,12-Octadecadienoic Acid (Z,Z)-, 2,3-Bis(Acetyloxy)Propyl Ester

The compound with CAS No. 55320-04-2, commonly referred to as 9,12-octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester, is a highly specialized fatty acid derivative. This compound is characterized by its unique structure, which includes a 18-carbon chain with two double bonds at positions 9 and 12, both in the Z configuration. The ester group attached to the molecule is derived from a 2,3-bis(acetyloxy)propanol, adding complexity to its functional groups.

Recent studies have highlighted the potential of this compound in various applications. For instance, research has shown that 9,12-octadecadienoic acid (Z,Z)- derivatives exhibit significant antioxidant properties. These properties make them promising candidates for use in the food industry as natural preservatives. Additionally, their ability to stabilize lipid structures has led to their exploration in the development of cosmetic formulations and pharmaceutical delivery systems.

The synthesis of this compound involves a multi-step process that includes the isolation of the parent fatty acid and subsequent esterification with the appropriate alcohol. The stereochemistry of the double bonds plays a crucial role in determining the physical and chemical properties of the compound. The Z,Z configuration ensures a specific spatial arrangement that influences its reactivity and solubility characteristics.

In terms of biological activity, studies have demonstrated that this compound interacts with cellular membranes, potentially modulating their fluidity and permeability. This interaction suggests its potential role in drug delivery systems, where precise control over membrane dynamics is essential for effective therapeutic outcomes.

Moreover, the compound's ability to form stable emulsions has been leveraged in the development of edible oils and personal care products. Its compatibility with various food matrices makes it an ideal candidate for enhancing product stability and shelf life without compromising sensory attributes.

From an analytical standpoint, the identification and characterization of this compound rely heavily on advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into its molecular structure and confirm the presence of critical functional groups.

In conclusion, 9,12-octadecadienoic acid (Z,Z)-, 2,3-bis(acetyloxy)propyl ester represents a versatile molecule with diverse applications across multiple industries. Its unique structural features and functional properties continue to be explored in cutting-edge research, underscoring its potential as a valuable component in modern product formulations.